Cas no 1598688-57-3 (3-(4-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(4-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid
• CAS No: 1598688-57-3
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 5707357
• PubChem ID: 116076025
• Update Time: 2025-08-05

3-(4-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-chlorophenyl)-2-hydroxypropanoicacid
• 3-(4-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid
• SY339692
• 1598688-57-3
• EN300-1452047
• MFCD32014119
• Benzenepropanoic acid, 4-bromo-2-chloro-α-hydroxy-

• Inchi： 1S/C9H8BrClO3/c10-6-2-1-5(7(11)4-6)3-8(12)9(13)14/h1-2,4,8,12H,3H2,(H,13,14)
• InChI Key： IQTCYOOOWTZFAG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CC(C(=O)O)O

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.753±0.06 g/cm3(Predicted)
• Boiling Point: 417.0±40.0 °C(Predicted)
• pka: 3.62±0.12(Predicted)

Additional information on 3-(4-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid

3-(4-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid (CAS No. 1598688-57-3)

3-(4-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid, also known by its CAS registry number CAS No. 1598688-57-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenyl ring substituted with bromine and chlorine atoms, along with a hydroxypropanoic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and other areas of chemical research.

The structure of 3-(4-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid is notable for its aromatic ring, which is substituted at the 4-position with a bromine atom and at the 2-position with a chlorine atom. This substitution pattern imparts specific electronic and steric properties to the molecule, influencing its reactivity and interactions with other compounds. The hydroxypropanoic acid group attached to the phenyl ring adds further complexity to the molecule, providing it with acidic properties and the ability to form hydrogen bonds.

Recent studies have explored the potential of CAS No. 1598688-57-3 as a building block in the synthesis of bioactive compounds. For instance, researchers have investigated its role in the development of kinase inhibitors, which are crucial in the treatment of various diseases, including cancer and inflammatory disorders. The bromine and chlorine substituents on the phenyl ring are particularly valuable in modulating the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In addition to its pharmacological applications, 3-(4-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid has been studied for its potential use in materials science. Its ability to form stable complexes with metal ions has led to investigations into its application as a ligand in coordination chemistry. This property could be exploited in the development of new materials for catalysis, sensing, and other technological applications.

The synthesis of CAS No. 1598688-57-3 typically involves multi-step organic reactions, including Friedel-Crafts acylation, hydrolysis, and substitution reactions. These methods require precise control over reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the fate and behavior of 3-(4-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under certain conditions, though its persistence depends on environmental factors such as temperature, pH, and microbial activity.

In conclusion, CAS No. 1598688-57-3, or 3-(4-Bromo-2-chlorophenyl)-2-hydroxypropanoic acid, is a compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.